Cas no 1558219-30-9 (2-2-(dimethylamino)-1,3-thiazol-5-ylacetaldehyde)

• Product Name: 2-2-(dimethylamino)-1,3-thiazol-5-ylacetaldehyde
• CAS No: 1558219-30-9
• MF: C₇H₁₀N₂OS
• MW: 170.232100009918
• CID: 6329640
• PubChem ID: 83874030
• Update Time: 2025-10-30

2-2-(dimethylamino)-1,3-thiazol-5-ylacetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-2-(dimethylamino)-1,3-thiazol-5-ylacetaldehyde
• EN300-1753877
• 1558219-30-9
• 2-[2-(dimethylamino)-1,3-thiazol-5-yl]acetaldehyde

• Inchi： 1S/C7H10N2OS/c1-9(2)7-8-5-6(11-7)3-4-10/h4-5H,3H2,1-2H3
• InChI Key： WACQSZBMICUIIN-UHFFFAOYSA-N
• SMILES： S1C(=CN=C1N(C)C)CC=O

Computed Properties

• Exact Mass: 170.05138412g/mol
• Monoisotopic Mass: 170.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 61.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-2-(dimethylamino)-1,3-thiazol-5-ylacetaldehyde

Comprehensive Overview of 2-2-(Dimethylamino)-1,3-thiazol-5-ylacetaldehyde (CAS No. 1558219-30-9)

2-2-(Dimethylamino)-1,3-thiazol-5-ylacetaldehyde (CAS No. 1558219-30-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, featuring a thiazole ring substituted with a dimethylamino group and an acetaldehyde moiety, serves as a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic solutions.

The molecular structure of 2-2-(Dimethylamino)-1,3-thiazol-5-ylacetaldehyde (CAS No. 1558219-30-9) enables diverse reactivity, making it valuable for constructing complex heterocyclic frameworks. Its thiazole core is known for bioactivity, while the acetaldehyde functionality allows for further derivatization through condensation or nucleophilic addition reactions. Recent studies highlight its role in synthesizing small-molecule probes for targeted protein degradation, a hot topic in precision medicine. This aligns with trending searches like "thiazole-based drug design" and "CAS No. 1558219-30-9 applications," reflecting industry interest.

From an industrial perspective, 2-2-(Dimethylamino)-1,3-thiazol-5-ylacetaldehyde is synthesized via controlled oxidation of corresponding alcohols or through palladium-catalyzed cross-coupling reactions. Optimized protocols emphasize yield improvement and sustainability, addressing the "green chemistry" trend frequently searched in academic and industrial forums. Analytical characterization typically involves NMR spectroscopy and mass spectrometry, with purity being critical for downstream applications in high-value sectors such as oncology research and crop protection formulations.

The compound's stability under various pH conditions and solubility in polar aprotic solvents like DMF or DMSO make it suitable for automated synthesis platforms. This adaptability resonates with the rising popularity of "AI-driven molecular design" and "high-throughput screening," as researchers seek efficient ways to leverage CAS No. 1558219-30-9 in combinatorial libraries. Regulatory compliance is ensured through rigorous documentation, avoiding hazardous classifications while maintaining supply chain transparency—a key concern for global buyers.

Emerging publications suggest potential applications of 2-2-(Dimethylamino)-1,3-thiazol-5-ylacetaldehyde in material science, particularly in designing conductive polymers for flexible electronics. Such interdisciplinary relevance answers frequent queries like "thiazole derivatives in nanotechnology" while positioning this compound as a cross-functional building block. Future research may explore its enantioselective transformations to meet the demand for chiral intermediates in asymmetric synthesis—another trending topic in organic chemistry circles.

In summary, 2-2-(Dimethylamino)-1,3-thiazol-5-ylacetaldehyde (CAS No. 1558219-30-9) exemplifies innovation at the intersection of medicinal chemistry and advanced materials. Its multifaceted utility, coupled with alignment to contemporary scientific priorities like "targeted drug delivery" and "sustainable synthesis," ensures continued relevance in both academic and industrial settings. Proper handling protocols and analytical validation remain essential to unlock its full potential across cutting-edge applications.